3-methyl-4-((2-nitrophenyl)thio)-1-phenyl-1H-pyrazol-5-yl 4-nitrobenzoate

• IUPAC Name: [5-methyl-4-(2-nitrophenyl)sulfanyl-2-phenylpyrazol-3-yl] 4-nitrobenzoate
• InChI: InChI=1S/C23H16N4O6S/c1-15-21(34-20-10-6-5-9-19(20)27(31)32)22(25(24-15)17-7-3-2-4-8-17)33-23(28)16-11-13-18(14-12-16)26(29)30/h2-14H,1H3
• InChI Key: RHOZVEYHPIFSIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1SC2=CC=CC=C2[N+](=O)[O-])OC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4
• Molecular Formula: C23H16N4O6S
• Molecular Weight: 476.5 g/mol

Description

3-methyl-4-((2-nitrophenyl)thio)-1-phenyl-1H-pyrazol-5-yl 4-nitrobenzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It is a pyrazole derivative with a nitrobenzoate group attached to its structure. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Scientific Research Applications

Crystallography and Molecular Structure

• Hydrogen-Bonded Molecules : Studies on isomeric compounds similar to the requested chemical reveal insights into how molecules link into complex sheets or chains through hydrogen bonds. For example, methyl 4-(5-amino-3-phenyl-1H-pyrazol-1-yl)-3-nitrobenzoate and its isomer show polarized molecular-electronic structures, highlighting the role of N-H...N, N-H...O, and C-H...O hydrogen bonds in forming these structures (Portilla et al., 2007).

Luminescence

• Luminescence Sensitization : Thiophenyl-derivatized nitrobenzoic acid ligands, related to the core structure of the requested chemical, have been explored for their potential to sensitize Eu(III) and Tb(III) luminescence. The study identifies how these compounds, through their solution and solid-state behaviors, can influence the luminescence properties of europium and terbium complexes, presenting applications in materials science (Viswanathan & Bettencourt-Dias, 2006).

Synthetic Chemistry

• Synthesis of Complex Molecules : Research has shown methodologies for synthesizing complex molecules starting from precursors like 3-methyl-2-nitrobenzoic acid, demonstrating the broad synthetic applications of these compounds in creating target molecules with potential biological or material applications (Yi-fen et al., 2010).

• Derivatives and Reactivity : Studies on derivatives of benzo[b]thiophen and pyrazoline reveal extensive information on the reactivity and potential applications of such compounds in synthesizing new molecules with varied functionalities. These insights are crucial for the development of new materials and pharmaceutical agents (Chapman et al., 1972; Coutts et al., 1976).